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Compound of Interest

Compound Name: Phosphine oxide, tripropyl-

Cat. No.: B073959

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, formula,
and key physicochemical properties of tripropylphosphine oxide. Detailed experimental
protocols for its synthesis and characterization by nuclear magnetic resonance (NMR)

spectroscopy are also presented.

Core Molecular Information

Tripropylphosphine oxide is an organophosphorus compound with the chemical formula
C9H210P.[1][2] It belongs to the class of phosphine oxides, which are characterized by a
phosphoryl group (P=0). The molecule consists of a central phosphorus atom double-bonded
to an oxygen atom and single-bonded to three propyl groups.

Table 1: Chemical Identifiers and Basic Properties
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Property Value Reference
Molecular Formula C9H210P [1112]
Molecular Weight 176.24 g/mol [1]

CAS Number 1496-94-2 [11[2]
IUPAC Name Tripropylphosphane oxide

Synonyms Ig—;(—)propylphosphine oxide, 2]
Melting Point 39°C [3]

Molecular Structure and Crystallography

The three-dimensional arrangement of atoms in tripropylphosphine oxide has been determined
by X-ray crystallography. The phosphorus atom is at the center of a tetrahedral geometry,
bonded to the oxygen and the three carbon atoms of the propyl chains.

At present, specific, publicly available crystallographic information files (CIF) containing
detailed bond lengths and angles for tripropylphosphine oxide (COD IDs: 7011520 and
7055704) require specialized database access to retrieve the full dataset. For illustrative
purposes, the general structural features are depicted below.

Mandatory Visualization: Molecular Structure

Caption: Ball-and-stick model of tripropylphosphine oxide.

Experimental Protocols
Synthesis of Tripropylphosphine Oxide

The synthesis of tripropylphosphine oxide is typically achieved through the oxidation of its
precursor, tripropylphosphine. While various oxidizing agents can be employed, a common and
effective method involves the use of hydrogen peroxide.

Experimental Workflow: Synthesis
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Caption: Workflow for the synthesis of tripropylphosphine oxide.
Methodology:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve
tripropylphosphine (1 equivalent) in a suitable solvent such as acetone or ethanol at 0°C
under a nitrogen atmosphere.

o Oxidation: Slowly add a 30% aqueous solution of hydrogen peroxide (1.1 equivalents)
dropwise to the stirred solution, maintaining the temperature at 0°C.

e Reaction Progression: After the addition is complete, allow the reaction mixture to warm to
room temperature and stir for an additional 2-4 hours. The progress of the reaction can be
monitored by thin-layer chromatography (TLC) or 3P NMR spectroscopy.

o Work-up: Once the reaction is complete, remove the solvent under reduced pressure. To the
residue, add water and extract the product with an organic solvent like dichloromethane or
ethyl acetate.

 Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and
concentrate under reduced pressure to yield the crude tripropylphosphine oxide. Further
purification can be achieved by recrystallization or column chromatography.

NMR Spectroscopic Analysis

NMR spectroscopy is a powerful tool for the structural elucidation and purity assessment of
tripropylphosphine oxide. The key nuclei for analysis are *H, 3C, and 3!P.

Table 2: Predicted NMR Spectroscopic Data for Tripropylphosphine Oxide
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- Chemical Shift () Multiolicit Coupling
ucleus ultiplici
Range (ppm) A Constants (J) (Hz)
sip 30-40 Singlet
1H (a-CH-2) 15-1.7 Multiplet
1H (B-CH2) 1.4-1.6 Multiplet
1H (y-CHs) 09-1.0 Triplet ~7
13C (a-CHz) 28 - 30
13C (B-CH2) 16 - 18
13C (y-CHs) 15 - 17

Note: Predicted chemical shifts are based on analogous compounds and may vary depending
on the solvent and other experimental conditions.

Experimental Protocol for NMR Analysis:

e Sample Preparation: Prepare a solution of tripropylphosphine oxide (5-10 mg) in a
deuterated solvent (e.g., CDCIs, 0.5-0.7 mL) in a standard 5 mm NMR tube.

» 'H NMR Spectroscopy: Acquire the proton NMR spectrum using a standard pulse program.
Typical parameters on a 400 MHz spectrometer include a spectral width of 10-15 ppm, a
relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-
to-noise ratio.

e 13C NMR Spectroscopy: Acquire the carbon-13 NMR spectrum using a proton-decoupled
pulse sequence. A wider spectral width (e.g., 200-220 ppm) is necessary. Due to the lower
natural abundance of 13C, a longer acquisition time with more scans is typically required.

e 31P NMR Spectroscopy: Acquire the phosphorus-31 NMR spectrum. This nucleus is highly
sensitive, and spectra can be obtained relatively quickly. A spectral width of around 100 ppm
centered at approximately 35 ppm is a suitable starting point. Use an external standard of
85% HsPOa for referencing.

Logical Relationship: Spectroscopic Data Interpretation
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Caption: Logical flow for structure confirmation using NMR data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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